Cas no 302840-89-7 (3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 302840-89-7
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 3107927
• PubChem ID: 2517663
• Update Time: 2025-05-21

3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)-2-thioxoimidazolidin-4-one
• 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one
• G34243
• Z85918827
• 302840-89-7
• EN300-12251
• 966-221-8
• AKOS030700393
• SR-01000064575
• SR-01000064575-1
• CS-0225060

• Inchi： 1S/C10H9ClN2OS/c1-6-4-7(11)2-3-8(6)13-9(14)5-12-10(13)15/h2-4H,5H2,1H3,(H,12,15)
• InChI Key： FLYGZWLZEIKCIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N1C(NCC1=O)=S

Computed Properties

• Exact Mass: 240.012
• Monoisotopic Mass: 240.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one

Exploring the Properties and Applications of 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 302840-89-7)

The chemical compound 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 302840-89-7) is a specialized organic molecule that has garnered attention in various research and industrial applications. This compound, often referred to by its systematic name, belongs to the class of imidazolidinone derivatives, which are known for their diverse biological and chemical properties. The presence of a chloro-methylphenyl group and a sulfanylidene moiety in its structure makes it a unique candidate for further exploration in pharmaceutical and agrochemical research.

One of the most frequently asked questions about 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one is its potential role in drug discovery. Researchers are particularly interested in its imidazolidinone core, which is a common scaffold in many bioactive molecules. The compound's sulfur-containing functional group (sulfanylidene) may contribute to its reactivity and binding affinity, making it a promising candidate for the development of enzyme inhibitors or receptor modulators. Additionally, the chloro-methylphenyl substituent could enhance its lipophilicity, potentially improving its pharmacokinetic properties.

In the context of agrochemical applications, 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one has been studied for its potential as a plant growth regulator or pesticide intermediate. The compound's structural features align with those of other commercially successful agrochemicals, suggesting possible utility in crop protection. Given the increasing demand for sustainable agricultural solutions, this molecule could play a role in the development of next-generation eco-friendly pesticides or herbicides.

From a synthetic chemistry perspective, 302840-89-7 offers intriguing possibilities. The imidazolidinone ring is a versatile building block, and the presence of the sulfanylidene group opens avenues for further functionalization. Chemists are exploring its use in heterocyclic synthesis, where it could serve as a precursor for more complex structures. The compound's stability under various conditions also makes it a reliable intermediate in multi-step synthetic routes.

Market trends indicate a growing interest in specialty chemicals like 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one. With the pharmaceutical and agrochemical industries expanding, the demand for novel intermediates is on the rise. This compound, with its unique combination of functional groups, is well-positioned to meet some of these needs. Suppliers and manufacturers are increasingly listing 302840-89-7 in their catalogs, reflecting its commercial potential.

Environmental and safety considerations are also critical when discussing 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one. While not classified as a hazardous material, proper handling and storage are essential to ensure its stability and prevent degradation. Researchers emphasize the importance of green chemistry principles when working with such compounds, aiming to minimize waste and reduce environmental impact.

In summary, 3-(4-chloro-2-methylphenyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 302840-89-7) is a compound of significant scientific and industrial interest. Its structural features make it a valuable candidate for pharmaceutical, agrochemical, and synthetic applications. As research continues to uncover its full potential, this molecule is likely to remain a topic of discussion among chemists and industry professionals alike.